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Compound of Interest

Ethyl 7-(4-fluorophenyl)-7-
Compound Name:
oxoheptanoate

Cat. No.: B051174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and
analytical characterization of Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate. The information
presented herein is intended to support research and development activities by offering
detailed experimental protocols, tabulated analytical data for easy reference, and visual
representations of key chemical processes and logical workflows.

Chemical Structure and Properties

Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate is a ketoester with the molecular formula
C1sH19FOs and a CAS number of 122115-51-9.[1] Its structure consists of a heptanoate ethyl
ester backbone with a 4-fluorophenyl ketone substituent at the 7-position.

Structural Diagram
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Reactants

Pimelic_acid_monoethyl ester chloride
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Controlled Temperature (e.g., 0°C to rt)

3. Reaction

Work-up & |Purification

Aqueous Quench

Organic Extraction

Column Chromatography

Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate
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Analytical Data

m m IR Spectroscopy Mass Spectrometry
StrucﬁﬁQ{terp;etatlon

Determine Connect|V|ty Identify Functional Groups Conflrm Molecular Formula
(Aliphatic Chain, Substitution Pattern) (Ketone, Ester, Aromatic Ring) and Mass
]

Confirmed Structure:
Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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